Ethyl 2-(4-(methoxycarbonyl)piperidin-1-YL)pyridine-3-carboxylate
Overview
Description
“Ethyl 2-(4-(methoxycarbonyl)piperidin-1-YL)pyridine-3-carboxylate” is a chemical compound with the molecular formula C15H20N2O4 . It is manufactured by Fluorochem Ltd .
Synthesis Analysis
Piperidine derivatives, such as “Ethyl 2-(4-(methoxycarbonyl)piperidin-1-YL)pyridine-3-carboxylate”, are important synthetic fragments for designing drugs . The synthesis of substituted piperidines is an important task of modern organic chemistry . A method combining three reactions in one step: the removal of the metalation group, dehydroxylation, and pyridine reduction has been proposed .Molecular Structure Analysis
The molecular structure of “Ethyl 2-(4-(methoxycarbonyl)piperidin-1-YL)pyridine-3-carboxylate” includes a six-membered heterocycle, piperidine, which contains one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder .Scientific Research Applications
1. Applications in Catalyzed Reactions
Ethyl 2-(4-(methoxycarbonyl)piperidin-1-YL)pyridine-3-carboxylate and its derivatives are used as N-nucleophiles in palladium-catalyzed aminocarbonylation reactions. The chemoselectivity of these reactions can be influenced by factors such as carbon monoxide pressure, leading to the formation of carboxamides and ketocarboxamides with moderate to high yields (Takács et al., 2014).
2. Role in Synthesis of Complex Molecules
The compound is involved in complex synthetic pathways for the construction of various molecular structures. It has been reported as part of the synthesis of Oxindole via Palladium‐catalyzed CH Functionalization and is involved in the formation of complex molecules like Benzyl 4-(4-(methoxycarbonyl)phenylamino)piperidine-1-carboxylate (Magano et al., 2014).
3. Antimicrobial Applications
Ethyl 2-(4-(methoxycarbonyl)piperidin-1-YL)pyridine-3-carboxylate derivatives have been synthesized and evaluated for antimicrobial activity. These compounds show variable and modest activity against certain strains of bacteria and fungi, showcasing their potential in medicinal chemistry (Patel et al., 2011).
4. Pharmaceutical Chemistry
In the realm of pharmaceutical chemistry, derivatives of this compound have been synthesized for their potential biological activities. For instance, Thiazole-aminopiperidine hybrid analogues have been designed as novel Mycobacterium tuberculosis GyrB inhibitors, showcasing significant activity in various assays (Jeankumar et al., 2013).
5. Synthesis of Heterocyclic Compounds
The compound is utilized in the synthesis of a wide range of heterocyclic compounds, including 1,3,4-oxadiazoles, pyrazoles, and pyridines. These synthesized compounds have been tested for their antibacterial activity, demonstrating its utility in the development of new antimicrobial agents (Singh et al., 2015).
6. Microwave-Assisted Synthesis
The compound is also involved in microwave-assisted synthesis processes, which are known for their efficiency and rapidity. It has been used in the preparation of carboxamides under microwave-assisted conditions, indicating its versatility in various chemical synthesis techniques (Milosevic et al., 2015).
7. Synthesis of Pyrido and Pyrimidine Derivatives
Ethyl 2-(4-(methoxycarbonyl)piperidin-1-YL)pyridine-3-carboxylate is also used in the synthesis of pyrido and pyrimidine derivatives, which are important in the field of medicinal chemistry for their potential therapeutic properties (Paronikyan et al., 2016).
8. Structural Analysis and X-Ray Powder Diffraction Data
This compound plays a critical role in the synthesis of intermediates like apixaban, an anticoagulant. X-ray powder diffraction data have been reported for these intermediates, highlighting the compound's significance in structural analysis and pharmaceutical development (Wang et al., 2017).
properties
IUPAC Name |
ethyl 2-(4-methoxycarbonylpiperidin-1-yl)pyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O4/c1-3-21-15(19)12-5-4-8-16-13(12)17-9-6-11(7-10-17)14(18)20-2/h4-5,8,11H,3,6-7,9-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRBWBYHUMMSSQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=CC=C1)N2CCC(CC2)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50695127 | |
Record name | Ethyl 2-[4-(methoxycarbonyl)piperidin-1-yl]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50695127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(4-(methoxycarbonyl)piperidin-1-YL)pyridine-3-carboxylate | |
CAS RN |
1185291-72-8 | |
Record name | Ethyl 2-[4-(methoxycarbonyl)-1-piperidinyl]-3-pyridinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1185291-72-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 2-[4-(methoxycarbonyl)piperidin-1-yl]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50695127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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